Cas no 637354-27-9 (6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid)

• Product Name: 6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid
• CAS No: 637354-27-9
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 823616
• Update Time: 2026-04-29

6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-((4-Methylpiperazin-1-yl)methyl)nicotinic acid
• 6-(4-METHYL-PIPERAZIN-1-YLMETHYL)-NICOTINIC ACID
• 6-[(4-Methyl-1-piperazinyl)methyl]nicotinic acid

Computed Properties

• Exact Mass: 235.13221
• Monoisotopic Mass: 235.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2

Experimental Properties

• PSA: 56.67